BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical and
Chemical Properties of Bindone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bindone

Cat. No.: B167395

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bindone, a yellowish solid organic compound, is a tricyclic dicarbonyl compound derived from
the self-condensation of 1,3-indandione. This technical guide provides a comprehensive
overview of the physical and chemical properties of Bindone, including its structural
characteristics, spectral data, and synthesis. Furthermore, this document explores the known
chemical reactivity of Bindone and the biological activities of its derivatives, offering insights
into its potential applications in organic synthesis and as a scaffold in drug discovery and
development.

Introduction

Bindone, with the IUPAC name 2-(3-ox0-2,3-dihydro-1H-inden-1-ylidene)-1H-indene-1,3(2H)-
dione, is a notable derivative of 1,3-indandione. Its unique structure, featuring a conjugated
system of carbonyl groups and aromatic rings, imparts specific chemical reactivity and physical
properties. While Bindone itself has limited documented biological activity, its precursor, 1,3-
indandione, and various derivatives have been investigated for a range of pharmacological
effects, suggesting the potential of the Bindone scaffold in medicinal chemistry. This guide
aims to consolidate the available technical information on Bindone to serve as a valuable
resource for researchers in chemistry and drug development.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b167395?utm_src=pdf-interest
https://www.benchchem.com/product/b167395?utm_src=pdf-body
https://www.benchchem.com/product/b167395?utm_src=pdf-body
https://www.benchchem.com/product/b167395?utm_src=pdf-body
https://www.benchchem.com/product/b167395?utm_src=pdf-body
https://www.benchchem.com/product/b167395?utm_src=pdf-body
https://www.benchchem.com/product/b167395?utm_src=pdf-body
https://www.benchchem.com/product/b167395?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Physical and Chemical Properties

The physical and chemical properties of Bindone are summarized in the tables below,
providing a quick reference for key quantitative data.

ble 1: C | and Physical ies of Bind

Property Value Reference
Molecular Formula C1sH1003 [1]
Molecular Weight 274.27 g/mol [1]
Appearance Yellowish solid [1]
Melting Point 208-211 °C [1]
Density 1.444 g/cm3 [1]
CAS Number 1707-95-5 [1]

Table 2: Spectral Data of Bindone

Spectroscopic Technique Key Peaks/Signals

1H NMR Aromatic protons and a methylene group signal.

Signals corresponding to carbonyl carbons,
13C NMR _
aromatic carbons, and a methylene carbon.

Molecular ion peak (M*) corresponding to the
Mass Spectrometry molecular weight

Note: Detailed, fully assigned spectral data for Bindone is not readily available in the public
domain. The information in Table 2 is based on general knowledge of similar structures.

Synthesis of Bindone
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Bindone is synthesized through the self-condensation of two equivalents of 1,3-indandione.
This reaction can be catalyzed by either an acid or a base.[1]

General Experimental Protocol

A detailed, standardized experimental protocol for the synthesis of Bindone is not widely
published. However, the general procedure involves the reaction of 1,3-indandione in the
presence of a catalyst, followed by purification.

Reaction Scheme:

Reactants

(1,3-Indandione)’
(1,3-Indandione)-

Click to download full resolution via product page

Product

Self-condensation
(Acid or Base catalyst)

Figure 1: General reaction scheme for the synthesis of Bindone.

Procedure Outline:

Reaction Setup: 1,3-indandione is dissolved in a suitable solvent.

Catalyst Addition: An acid (e.g., sulfuric acid) or a base (e.g., triethylamine, sodium acetate,

or sodium hydride) is added to the solution.

Reaction: The mixture is typically heated to facilitate the condensation reaction.

Workup: The reaction mixture is cooled, and the crude product is isolated, often by filtration.
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 Purification: The crude Bindone is purified, commonly by recrystallization from a suitable
solvent system to yield the final product.

Note: The specific quantities of reactants, catalyst, solvent, reaction temperature, and time, as
well as the optimal recrystallization solvent, would need to be determined empirically or
sourced from more specialized literature.

Chemical Reactivity and Potential Applications

Bindone's chemical reactivity is primarily centered around its carbonyl groups and the
conjugated system.

Reaction with Primary Amines

Bindone is known to react with primary amines, resulting in a color change. This reaction has
been historically used for the qualitative detection of primary amines.[1] The mechanism likely
involves the nucleophilic attack of the primary amine on one of the carbonyl carbons of
Bindone, leading to the formation of a colored adduct.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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